Cas no 2092435-45-3 (6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 2092435-45-3
• MF: C₇H₄BrClN₂O
• MW: 247.476459503174
• CID: 5304359
• Update Time: 2025-10-29

6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

• Inchi： 1S/C7H4BrClN2O/c8-5-2-4(9)3-1-6(12)11-7(3)10-5/h2H,1H2,(H,10,11,12)
• InChI Key： SJZCIBXBXANRFG-UHFFFAOYSA-N
• SMILES： C12NC(=O)CC1=C(Cl)C=C(Br)N=2

Additional information on 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Comprehensive Overview of 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 2092435-45-3)

The compound 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 2092435-45-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrrolopyridine derivative is characterized by the presence of bromine and chlorine substituents, which enhance its reactivity and make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its utility in the development of novel small-molecule inhibitors and biologically active compounds, particularly in the fields of oncology and neurology.

One of the key reasons for the growing interest in 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is its role in drug discovery. The compound's scaffold is frequently utilized in the design of kinase inhibitors, which are critical in targeting signaling pathways involved in diseases such as cancer and inflammatory disorders. Recent studies have highlighted its potential as a building block for JAK-STAT pathway modulators, a hot topic in immunotherapy research. Additionally, its structural similarity to purine bases makes it a candidate for nucleic acid analogs, a trending area in antiviral and antimicrobial drug development.

From a synthetic chemistry perspective, the bromo and chloro functional groups in 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one offer versatile sites for further derivatization. This adaptability aligns with the current demand for highly functionalized heterocycles in medicinal chemistry. The compound's stability under various reaction conditions also makes it a preferred choice for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the synthesis of complex molecules. These attributes have led to its inclusion in numerous commercial chemical catalogs, catering to the needs of academic and industrial researchers.

In the context of green chemistry, 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has been evaluated for its environmental impact and sustainability. With the increasing focus on eco-friendly synthesis, researchers are investigating methods to reduce halogenated waste during its production. This aligns with the broader industry trend toward sustainable chemical processes, a topic frequently searched in academic and industrial forums. The compound's potential for catalytic transformations further enhances its appeal in this regard.

The analytical characterization of 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for its application in high-value research. The compound's spectral data is often referenced in open-access chemical databases, making it a reliable choice for reproducibility in scientific studies. This transparency is highly valued in the era of open science, another trending topic in the research community.

Looking ahead, the demand for 6-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is expected to rise, driven by its versatility and the expanding scope of heterocyclic chemistry. Its applications in material science, particularly in the development of organic electronic materials, are also being explored. As the scientific community continues to uncover new uses for this compound, it remains a subject of active investigation and a valuable asset in the toolkit of modern chemists.